Cas no 261952-01-6 (4-Methyl-3-(trifluoromethyl)benzoic acid)

• Product Name: 4-Methyl-3-(trifluoromethyl)benzoic acid
• CAS No: 261952-01-6
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD01631592
• CID: 67325
• PubChem ID: 2775592
• Update Time: 2025-06-27

4-Methyl-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-(trifluoromethyl)benzoic acid
• 3-(Trifluoromethyl)-4-Methylbenzoic Acid
• 3-TRIFLUOROMETHYL-4-METHYL BENZOIC ACID
• 3-Trifluoromethyl-p-toluic acid
• MTF-BOA-4ME
• 3-(Trifluoromethyl)-p-toluic Acid
• 4-Methyl-3-(trifluoromethyl)benzoicacid
• 4-methyl-3-trifluoromethylbenzoic acid
• Benzoic acid, 4-methyl-3-(trifluoromethyl)-
• 4-methyl-3-trifluoromethyl-benzoic acid
• PubChem2701
• KSC496G9T
• RARECHEM AL BO 2141
• RARECHEM AL BO 0960
• CS-W007459
• FT-0644158
• A928401
• BCP24597
• AM20040045
• 4-methyl-3-(trifluoromethyl)-benzoic acid
• AKOS005063922
• a-Methyl-N-(3-phenyl-2-propenyl)benzenethanamine
• Q-101275
• EN300-311902
• SCHEMBL374174
• MFCD01631592
• A1615
• DTXSID30379599
• M2708
• AC-4001
• PB19929
• 4-Methyl-3-(trifluoromethyl)benzoic acid, AldrichCPR
• SY022936
• 261952-01-6
• NS00120608
• PS-8150
• STL554758
• DTXCID30330625
• DB-002576
• BBL100964

• MDL： MFCD01631592
• Inchi： 1S/C9H7F3O2/c1-5-2-3-6(8(13)14)4-7(5)9(10,11)12/h2-4H,1H3,(H,13,14)
• InChI Key： CAPKAYDTKWGFQB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=CC=1C)(F)F

Computed Properties

• Exact Mass: 204.04000
• Monoisotopic Mass: 204.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White crystals
• Density: 1.24
• Melting Point: 175.0 to 179.0 deg-C
• Boiling Point: 233°C at 760 mmHg
• Flash Point: 94.7°C
• Refractive Index: 1.463
• PSA: 37.30000
• LogP: 2.71200
• Solubility: Not determined

4-Methyl-3-(trifluoromethyl)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 36/37/38-26/27/28-36-22
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Methyl-3-(trifluoromethyl)benzoic acid

4-Methyl-3-(trifluoromethyl)benzoic Acid: A Comprehensive Overview

The compound 4-Methyl-3-(trifluoromethyl)benzoic acid, with the CAS number 261952-01-6, is a significant organic molecule that has garnered attention in various scientific and industrial domains. This benzoic acid derivative is characterized by its unique structural features, which include a methyl group at the 4-position and a trifluoromethyl group at the 3-position of the benzene ring. These substituents confer distinctive chemical and physical properties, making it a valuable compound in research and applications.

The synthesis of 4-Methyl-3-(trifluoromethyl)benzoic acid involves advanced organic chemistry techniques, often utilizing multi-step reactions to achieve the desired substitution pattern. Recent advancements in catalytic processes and green chemistry have made its production more efficient and environmentally friendly. The compound's stability under various conditions, coupled with its ability to undergo further functionalization, has positioned it as a key intermediate in the synthesis of more complex molecules.

In terms of chemical properties, 4-Methyl-3-(trifluoromethyl)benzoic acid exhibits notable acidity due to the electron-withdrawing effects of the trifluoromethyl group. This characteristic makes it a useful component in pharmaceutical formulations, where controlled release mechanisms are critical. Additionally, its fluorinated structure enhances its lipophilicity, which is advantageous in drug design for improving bioavailability.

Recent studies have explored the application of 4-Methyl-3-(trifluoromethyl)benzoic acid in the field of materials science. Researchers have investigated its potential as a precursor for high-performance polymers and coatings. The compound's ability to form stable polymeric networks under specific conditions has opened new avenues for its use in advanced materials development.

The pharmacological properties of 4-Methyl-3-(trifluoromethyl)benzoic acid have also been a focal point of recent research. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to further elucidate its bioactivity and mechanism of action.

In conclusion, 4-Methyl-3-(trifluoromethyl)benzoic acid stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, underscores its importance in contemporary scientific research and industrial practices.